2,6-Dichloro-3,4,5-triaminopyridine

• IUPAC Name: 2,6-dichloropyridine-3,4,5-triamine
• InChI: InChI=1S/C5H6Cl2N4/c6-4-2(9)1(8)3(10)5(7)11-4/h9-10H2,(H2,8,11)
• InChI Key: WGVUOALKJAWAFE-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=NC(=C1N)Cl)Cl)N)N
• Molecular Formula: C5H6Cl2N4
• Molecular Weight: 193.03 g/mol
• CAS No.: 87535-56-6

Description

2,6-Dichloro-3,4,5-triaminopyridine is a heterocyclic aromatic compound featuring a pyridine core substituted with two chlorine atoms at the 2- and 6-positions and three amino groups at the 3-, 4-, and 5-positions. This unique substitution pattern confers distinct electronic and steric properties, making it a compound of interest in medicinal chemistry and materials science.

Comparison with Similar Compounds

Chlorinated Aniline Derivatives

The Journal of Drug Delivery and Therapeutics (2023) evaluated chlorinated aniline derivatives (e.g., 2,5-dichloro aniline, 3,5-dichloro aniline) for antioxidant and anticancer activity. While these compounds lack the pyridine backbone, their substitution patterns offer insights into the role of chlorine and amino groups:

Compound	Antioxidant Activity (DPPH IC₅₀, μg/mL)	Anticancer Activity (MCF-7 Inhibition)
2,5-Dichloro aniline	High potency	Most potent inhibitor
3,5-Dichloro aniline	Moderate potency	Intermediate activity
3-Chloro aniline	Not reported	Potent inhibitor
Ortho-substituted analogs	Low/no activity	Inactive

Key Observations :

• Chlorine Position : Para/meta-substituted chlorines (e.g., 2,5-dichloro) enhance bioactivity compared to ortho-substituted analogs, likely due to reduced steric hindrance and optimized electronic effects.

4-Amino-2,3,5-trichloropyridine

This pyridine derivative (CAS 28443-69-8) features three chlorine atoms and one amino group . Unlike 2,6-dichloro-3,4,5-triaminopyridine, its substitution pattern prioritizes chlorination over amination:

Property	4-Amino-2,3,5-trichloropyridine	2,6-Dichloro-3,4,5-triaminopyridine
Chlorine Positions	2, 3, 5	2, 6
Amino Positions	4	3, 4, 5
Electron Effects	Strong electron-withdrawing (3×Cl)	Balanced electron withdrawal (2×Cl) and donation (3×NH₂)
Solubility	Likely lower due to fewer amino groups	Higher (3×NH₂ enhances polarity)

Functional Implications :

• The triamino configuration in 2,6-dichloro-3,4,5-triaminopyridine likely improves aqueous solubility and bioavailability compared to 4-amino-2,3,5-trichloropyridine.
• The 2,6-dichloro arrangement may reduce steric clashes in molecular interactions compared to the 2,3,5-trichloro substitution.